4-methoxy-N-methylpyrimidin-2-amine
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Description
4-methoxy-N-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Quantum Mechanical and Molecular Docking Studies
- A related molecule, 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, has been investigated for its potential as an antihypertensive agent and alpha-2-imidazoline receptor agonist. Quantum mechanical calculations and molecular docking studies were conducted to understand its structure, stability, and biological activity (Aayisha et al., 2019).
Anti-HIV Properties
- Novel analogs of MC-1220, synthesized using 4,6-dichloro-N-methylpyrimidin-2-amine derivatives, demonstrated activity against HIV-1. This research highlights the potential of pyrimidine derivatives in developing antiviral therapies (Loksha et al., 2016).
Cyclization Studies
- Research on the cyclization of substituted 1,3-alkenynes with thiourea has led to the production of 2-mercapto-4-methylpyrimidine and other substituted pyrimidines. This study contributes to our understanding of pyrimidine synthesis and potential applications in medicinal chemistry (Kirillova et al., 1971).
Photocatalytic Dehalogenation
- In a study examining the UV irradiation of pyrimidines, including 2-methoxy-5-bromopyrimidine, researchers observed the formation of dehalogenated and methylated compounds, influenced by the presence of aliphatic amines. This research has implications for understanding photocatalytic reactions in pyrimidines (Nasielski et al., 1972).
Kinase Inhibitor Development
- The synthesis of 2,4-disubstituted-5-fluoropyrimidine, a core structure in anticancer agents like 5-fluorouracil (5-FU), shows promise in the development of kinase inhibitors. This research provides insights into the synthesis pathways and potential medical applications of pyrimidine derivatives (Wada et al., 2012).
Hydrogen Bonding in Pyrimidines
- The study of hydrogen bonding in various substituted pyrimidines, including 2-amino-4-methoxy-6-methylpyrimidine, reveals detailed information about the molecular interactions and structural formations in these compounds. This research is valuable for understanding the properties and applications of pyrimidines in different fields (Glidewell et al., 2003).
Properties
IUPAC Name |
4-methoxy-N-methylpyrimidin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-7-6-8-4-3-5(9-6)10-2/h3-4H,1-2H3,(H,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPBJFWASRUHSHW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=CC(=N1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901293998 |
Source
|
Record name | 4-Methoxy-N-methyl-2-pyrimidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901293998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66131-71-3 |
Source
|
Record name | 4-Methoxy-N-methyl-2-pyrimidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66131-71-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-N-methyl-2-pyrimidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901293998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.